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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Solvent Red 195 in

various organic solvents. The information is compiled to assist researchers, scientists, and

professionals in drug development and other fields where this dye is utilized. The data is

presented in a clear, tabular format for ease of comparison, and a general experimental

protocol for determining dye solubility is outlined.

Core Physicochemical Properties
Solvent Red 195, also known by its Colour Index name, is a bluish-red azo dye.[1] It is

recognized for its high thermal stability, good light and weather fastness, and bright coloration.

[2][3] Its primary applications include the coloring of various plastics such as polystyrene (PS),

polymethyl methacrylate (PMMA), acrylonitrile butadiene styrene (ABS), and polyethylene

terephthalate (PET).[2][4]

Quantitative Solubility Data
The solubility of Solvent Red 195 in a range of organic solvents at ambient temperature has

been reported across various sources. The following table summarizes this quantitative data. It

is important to note that solubility values can be influenced by the purity of both the dye and the

solvent, as well as minor variations in experimental conditions.
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Organic Solvent Solubility (g/L) at 20°C
Solubility (Approximate at
23°C)

Dichloromethane 37.1[5][6][7] 40[1]

Methylbenzene (Toluene) 2.7[4][5][6][7] -

Styrene Monomer - 3.5[1]

Acetone 1.4[4][5][6][7] -

Butyl Acetate 1.3[4][5][6][7] -

Ethyl Alcohol 0.8[5][6][7] <0.1[1]

Methyl Methacrylate - 0.5[1]

Experimental Protocol for Solubility Determination
While specific experimental protocols for determining the solubility of Solvent Red 195 are not

extensively detailed in the provided literature, a general methodology based on common

laboratory practices for dye solubility can be described. The gravimetric method is a

fundamental and widely used technique.[8]

Objective: To determine the saturation solubility of Solvent Red 195 in a specific organic

solvent at a given temperature.

Materials:

Solvent Red 195 powder

Selected organic solvent of analytical grade

Volumetric flasks

Analytical balance

Constant temperature shaker or water bath

Syringe filters (e.g., 0.45 µm PTFE)
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Glass vials with screw caps

Oven

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of Solvent Red 195 to a

known volume of the organic solvent in a series of glass vials. The goal is to create a slurry

where undissolved dye is clearly visible.

Equilibration: Seal the vials and place them in a constant temperature shaker or water bath

set to the desired temperature (e.g., 20°C). Agitate the samples for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved dye.

Phase Separation: Allow the vials to rest at the constant temperature for a short period to let

the excess solid settle.

Sampling and Filtration: Carefully draw a known volume of the supernatant using a syringe.

Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-

weighed vial. This step is critical to remove any undissolved microparticles.

Solvent Evaporation: Place the vials containing the filtered saturated solution in an oven at a

temperature sufficient to evaporate the solvent without degrading the dye. A vacuum oven

can be used to facilitate evaporation at a lower temperature.

Mass Determination: Once the solvent has completely evaporated, re-weigh the vials

containing the dried dye residue.

Calculation: The solubility is calculated by dividing the mass of the dried dye by the volume

of the filtered solution.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a dye

using the gravimetric method.
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Solubility Determination Workflow

1. Prepare Supersaturated Solution
(Excess Dye in Solvent)

2. Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

3. Allow Excess Solid to Settle

4. Withdraw Supernatant
and Filter (e.g., 0.45 µm)

5. Collect Known Volume
of Saturated Solution

6. Evaporate Solvent

7. Weigh Dried Dye Residue

8. Calculate Solubility
(mass of dye / volume of solution)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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